![molecular formula C19H13N3O3S2 B2561636 (Z)-N-(5-((2H-chromen-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)isonicotinamide CAS No. 900135-16-2](/img/structure/B2561636.png)
(Z)-N-(5-((2H-chromen-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(Z)-N-(5-((2H-chromen-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)isonicotinamide” is a heterocyclic bioactive compound . It has a molecular formula of C19H13N3O3S2 and a molecular weight of 395.45.
Synthesis Analysis
This compound can be synthesized from isoniazid (INH). The process involves the reaction of isoniazid with appropriate benzaldehyde to produce N-arylideneisonicotinohydrazide derivatives (imine Schiff’s bases). These are then subjected to cyclocondensation with thiolactic acid to obtain the final product .Molecular Structure Analysis
The structures of these compounds were established by IR, 1H NMR, and mass spectroscopy data .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the formation of imine Schiff’s bases through the reaction of isoniazid with benzaldehyde, followed by cyclocondensation with thiolactic acid .Physical And Chemical Properties Analysis
The compound has a molecular formula of C19H13N3O3S2 and a molecular weight of 395.45. Other physical and chemical properties are not specified in the available resources.Scientific Research Applications
- Significance : The discovery that TLR2/1 activation induces cancer cell pyroptosis (inflammatory cell death) highlights potential applications in future cancer therapies .
- Future Prospects : TLR2/1 agonists like WYJ-2 hold promise for cancer treatment by inducing cancer cell death .
Immunomodulation and Toll-Like Receptor (TLR) Activation
Anticancer Activity
Medicinal Chemistry and Drug Design
Mechanism of Action
Future Directions
One of the derivatives of this compound, N- (2- (4-hydroxy- 3-methoxyphenyl)-5-methyl-4-oxothiazolidin-3-yl) isonicotinamide, has shown promising antimycobacterial activity with a MIC of 25 μg/mL against M. tuberculosis. Based on these preliminary results, this compound can be considered as a promising lead antimycobacterial compound for further optimization .
properties
IUPAC Name |
N-[(5Z)-5-(2H-chromen-3-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O3S2/c23-17(13-5-7-20-8-6-13)21-22-18(24)16(27-19(22)26)10-12-9-14-3-1-2-4-15(14)25-11-12/h1-10H,11H2,(H,21,23)/b16-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHBCNQIOLVJJAG-YBEGLDIGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=CC2=CC=CC=C2O1)C=C3C(=O)N(C(=S)S3)NC(=O)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=CC2=CC=CC=C2O1)/C=C\3/C(=O)N(C(=S)S3)NC(=O)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.